Wee1-IN-8

• Molecular Formula: C28H33N7O
• Molecular Weight: 483.6 g/mol
• InChI: InChI=1S/C28H33N7O/c1-28(2,36)24-5-4-6-25(31-24)35-23(19-7-8-19)17-20-18-29-27(32-26(20)35)30-21-9-11-22(12-10-21)34-15-13-33(3)14-16-34/h4-6,9-12,17-19,36H,7-8,13-16H2,1-3H3,(H,29,30,32)
• InChIKey: ALKAFFKJBIWFGC-UHFFFAOYSA-N

Wee1-IN-8: Potent Sub-Nanomolar WEE1 Inhibitor

Wee1-IN-8 (CAS 2493422-74-3), also identified as Compound 55, is a highly potent and selective inhibitor of the WEE1 G2/M cell cycle checkpoint kinase, exhibiting a reported enzymatic IC50 of 0.98 nM [1]. Chemically described as 2-Pyridinemethanol, 6-[6-cyclopropyl-2-[[4-(4-methyl-1-piperazinyl)phenyl]amino]-7H-pyrrolo[2,3-d]pyrimidin-7-yl]-α,α-dimethyl, it belongs to a novel series of pyrrolo[2,3-d]pyrimidine derivatives specifically designed to overcome the pharmacological limitations of earlier clinical candidates [2]. The compound has been identified as a key probe in preclinical oncology research, with applications spanning pancreatic, ovarian, colorectal, and uterine serous carcinomas [1].

WEE1 G2/M checkpoint pathway studies

WEE1/PLK1 selectivity profiling workflows

Pyrrolo[2,3-d]pyrimidine scaffold-based SAR

p53-mutant tumor cell-line studies

• [1] Zhu Y, Yao J, Wang Y, et al. Wee1 inhibitor and preparation and use thereof. Patent WO2020192581. 2020. View Source
• [2] TargetMol. WEE1-IN-8 (Compound 55) Product Datasheet. TargetMol Chemicals Inc. View Source

Wee1-IN-8: Selectivity Advantage

The WEE1 inhibitor landscape is defined by a critical off-target liability: the unintended co-inhibition of Polo-like Kinase 1 (PLK1), which is known to drive dose-limiting myelosuppression in clinical settings [1]. The most clinically advanced inhibitor, adavosertib (AZD1775), is now recognized as a potent dual WEE1/PLK1 inhibitor, a characteristic that compromises its utility as a selective chemical probe and contributes to its narrow therapeutic index . Consequently, inhibitors with improved selectivity profiles over PLK1—such as the scaffold represented by Wee1-IN-8—have become essential for researchers seeking to decouple WEE1-mediated anti-tumor efficacy from PLK1-driven hematological toxicity. Direct substitution of Wee1-IN-8 with adavosertib or other less selective analogs in sensitive cellular assays can therefore lead to confounded pharmacodynamic readouts, particularly in hematopoietic models.

Dual kinase profile

Adavosertib acts as a dual WEE1/PLK1 inhibitor; PLK1 co-inhibition may confound WEE1-specific pathway readouts in hematopoietic and other cell models.

Scaffold-class mismatch

Adavosertib belongs to the pyrazolo[3,4-d]pyrimidine class; scaffold-dependent selectivity profiles may not transfer to the pyrrolo[2,3-d]pyrimidine series represented by Wee1-IN-8.

Model endpoint context

PLK1 co-inhibition in hematopoietic models may shift pharmacodynamic endpoints away from WEE1-mediated G2/M checkpoint interpretation. Selectivity context requires review before substitution.

• [1] IMPACT Therapeutics. IMPACT Therapeutics Presents Data of WEE1 Inhibitor IMP7068 at the 2023 AACR Annual Meeting. Press Release, 2023. View Source

Wee1-IN-8: Key Comparison Data

Enzymatic Potency vs. Adavosertib

In cell-free WEE1 enzymatic assays, Wee1-IN-8 (Compound 55) demonstrates an IC50 of 0.98 nM [1]. This places its potency between two key reference inhibitors: it is approximately 5.3-fold more potent than the clinical candidate adavosertib (IC50 = 5.2 nM) [2], but slightly less potent than the preclinical inhibitor WEE1-IN-5 (IC50 = 0.8 nM) [3]. The sub-nanomolar potency of Wee1-IN-8 against recombinant WEE1 protein, as determined by HTRF assay, indicates that it can achieve near-complete target engagement at low nanomolar concentrations, a critical parameter for cellular target occupancy studies [1].

Enzymatic Potency

Head-to-head

Wee1-IN-8 IC50 0.98 nM vs adavosertib 5.2 nM (~5.3-fold difference); intermediate between adavosertib and WEE1-IN-5 (0.8 nM)

Supports WEE1 pathway inhibition study design

Cross-study comparison; HTRF assay context; conditions may vary

Evidence Dimension	WEE1 Enzymatic Inhibition (IC50)
Target Compound Data	0.98 nM (HTRF assay)
Comparator Or Baseline	Adavosertib: 5.2 nM; WEE1-IN-5: 0.8 nM
Quantified Difference	5.3-fold more potent than adavosertib; 1.2-fold less potent than WEE1-IN-5
Conditions	Recombinant WEE1 protein, HTRF technology

Why This Matters

For researchers requiring potent WEE1 inhibition with a potency window distinct from adavosertib, Wee1-IN-8 provides a valuable intermediate potency option that can help establish structure-activity relationships for this scaffold.

• [1] BindingDB. BDBM674793: US20240158369, Compound 55. BindingDB Database. View Source
• [2] Chemical Probes Portal. Probe Report: Adavosertib. The Chemical Probes Portal. View Source
• [3] GLPBIO. WEE1-IN-5 Product Datasheet. GLPBIO. View Source

PLK1 Selectivity vs. Adavosertib

A critical differentiator for Wee1-IN-8 is its reported selectivity for WEE1 over the off-target kinase PLK1, a feature not shared by the clinical inhibitor adavosertib . Publicly available data indicates that while adavosertib acts as a potent dual inhibitor of both WEE1 and PLK1—compromising its use as a specific WEE1 probe—Wee1-IN-8 was designed within a scaffold that confers higher selectivity for WEE1 over PLK1 . The broader chemical series from which Wee1-IN-8 is derived has been associated with selectivity folds of up to 1,000-fold for WEE1 over PLK1 in some optimized analogs [1].

PLK1 Selectivity

Class-level

WEE1-selective vs adavosertib dual WEE1/PLK1 inhibition; scaffold-derived selectivity up to ~1,000-fold reported in class

Supports WEE1-specific pathway studies

Exact fold-selectivity not publicly disclosed for Compound 55

Evidence Dimension	WEE1/PLK1 Selectivity Profile
Target Compound Data	Selective for WEE1 over PLK1 (exact fold-selectivity not publicly disclosed for Compound 55)
Comparator Or Baseline	Adavosertib (AZD1775): Potent dual WEE1/PLK1 inhibitor, limiting specific probe utility
Quantified Difference	Qualitative improvement in selectivity; scaffold-derived selectivity up to 1,000-fold in class
Conditions	Kinase selectivity panel profiling

Why This Matters

For scientists designing experiments to isolate the biological consequences of WEE1 inhibition—particularly in hematopoietic cells sensitive to PLK1 inhibition—Wee1-IN-8 offers a cleaner pharmacological tool compared to the dual-targeting adavosertib.

• [1] Schrödinger Inc. How to predict and mitigate selectivity issues in drug discovery. Schrödinger Blog/LinkedIn, 2025. View Source

Distinct Pyrrolo[2,3-d]pyrimidine Scaffold

Wee1-IN-8 is characterized by a distinct 2-pyridinemethanol moiety attached to a 6-cyclopropyl-pyrrolo[2,3-d]pyrimidine core via a 4-(4-methyl-1-piperazinyl)phenylamine linker (CAS: 2493422-74-3, Formula: C28H33N7O, MW: 483.61) . This scaffold is structurally differentiated from the pyrazolo[3,4-d]pyrimidine core of adavosertib and other clinical candidates, and is specifically claimed in patent WO2020192581 by Shouyao Holdings (Beijing) Co. Ltd. [1]. The cyclopropyl substitution at the 6-position of the pyrrolo[2,3-d]pyrimidine and the α,α-dimethyl carbinol on the pyridine ring collectively contribute to a distinct intellectual property space and a potentially differentiated pharmacokinetic profile.

Chemical Scaffold

Head-to-head

Pyrrolo[2,3-d]pyrimidine core with 6-cyclopropyl and α,α-dimethyl carbinol substituents; distinct from pyrazolo[3,4-d]pyrimidine core of adavosertib

Orthogonal chemotype for SAR exploration

Patent WO2020192581; NMR and LC-MS characterization

Evidence Dimension	Chemical Scaffold and Intellectual Property
Target Compound Data	Pyrrolo[2,3-d]pyrimidine core with 6-cyclopropyl and pyridinemethanol substituents
Comparator Or Baseline	Adavosertib: Pyrazolo[3,4-d]pyrimidine core; WEE1-IN-5: Distinct scaffold
Quantified Difference	Structurally novel chemotype with independent patent protection (WO2020192581)
Conditions	Structural characterization by NMR and LC-MS

Why This Matters

Procurement of Wee1-IN-8 ensures access to a structurally novel, patent-protected chemical space that provides an orthogonal tool compound for medicinal chemistry and chemical biology programs aiming to explore new WEE1 inhibitor binding modes.

• [1] Zhu Y, Yao J, Wang Y, et al. Wee1 inhibitor and preparation and use thereof. Patent WO2020192581. 2020. View Source

Preclinical Pipeline Positioning

Wee1-IN-8 is recognized alongside other next-generation WEE1 inhibitors—including azenosertib, SC0191, IMP7068, and zedoresertib—in recent comprehensive reviews of the WEE1 inhibitor development landscape for breast and other cancers [1]. This inclusion in the broader pipeline analysis confirms its relevance as a chemical probe in active preclinical investigation, rather than a discontinued or shelved compound. Unlike adavosertib, whose clinical development was discontinued due to tolerability challenges linked in part to its PLK1 off-target activity, Wee1-IN-8 represents a newer generation of inhibitors being actively explored for their improved therapeutic windows [1].

Pipeline Positioning

Class-level

Active preclinical development; cited in 2025 WEE1 inhibitor pipeline reviews alongside azenosertib, SC0191, IMP7068, and zedoresertib

Supports sustained research community relevance

Literature-based pipeline analysis; class-level context

Evidence Dimension	Development Status and Pipeline Positioning
Target Compound Data	Active preclinical development; cited in 2025 WEE1 inhibitor pipeline reviews
Comparator Or Baseline	Adavosertib: Discontinued clinical candidate; other preclinical inhibitors (SC0191, IMP7068) at various stages
Quantified Difference	Positioned as a next-generation inhibitor alongside other active preclinical candidates, distinct from discontinued first-generation agents
Conditions	Literature-based pipeline analysis, 2025

Why This Matters

Procurement of Wee1-IN-8 provides access to a compound that is part of an active, evolving chemical series, offering potential for future derivative compounds and sustained research community interest.

• [1] Targeting WEE1 Kinase for Breast Cancer Therapeutics: An Update. Published online, 2025. View Source

Wee1-IN-8 Research Applications

DNA Damage Response in p53-Mutant Cancers

Given its improved selectivity profile over PLK1 compared to adavosertib , Wee1-IN-8 is optimally deployed in studies that examine WEE1-dependent G2/M checkpoint abrogation in p53-mutant tumor models where PLK1 co-inhibition would otherwise confound interpretation of DNA damage sensitization effects. This is particularly relevant in colorectal and pancreatic cancer cell lines where adavosertib's dual activity has complicated target validation efforts.

Pyrrolo[2,3-d]pyrimidine SAR Studies

Wee1-IN-8 serves as a critical reference molecule within a unique pyrrolo[2,3-d]pyrimidine scaffold , distinct from the pyrazolo[3,4-d]pyrimidine chemotype of adavosertib. Medicinal chemistry groups engaged in WEE1 inhibitor optimization can utilize Wee1-IN-8 as a benchmarking standard for evaluating new analogs, particularly when exploring the impact of the 6-cyclopropyl substitution and α,α-dimethyl carbinol moiety on potency and physicochemical properties.

Kinase Selectivity Profiling

As the WEE1 inhibitor field moves toward more selective chemical probes, Wee1-IN-8 represents an important comparator for broad kinase selectivity panels. Its reported nanomolar potency (IC50 0.98 nM) [1] combined with its claimed selectivity over PLK1 makes it a suitable candidate for inclusion in kinase profiling studies aimed at establishing the selectivity fingerprints of emerging WEE1 inhibitors, especially when benchmarked against adavosertib and other dual-targeting first-generation inhibitors.

Combination with DNA-Damaging Agents

In models of ovarian, pancreatic, and colorectal cancer, Wee1-IN-8 can be employed to potentiate the cytotoxic effects of DNA-damaging agents. Its potent IC50 of 0.98 nM suggests that low nanomolar concentrations may be sufficient to achieve pharmacodynamic modulation of the G2/M checkpoint, allowing researchers to study combination indices and scheduling effects with agents like gemcitabine or carboplatin in cell lines where WEE1 dependency has been established [2].

Application

Selection Property

Validation Focus

G2/M checkpoint studies in p53-mutant tumor models

WEE1/PLK1 selectivity context

DNA damage sensitization endpoints

Pyrrolo[2,3-d]pyrimidine scaffold-based SAR

Structurally distinct chemotype

Potency and physicochemical profiling

Kinase selectivity profiling studies

WEE1/PLK1 selectivity benchmark

Selectivity fingerprint establishment

DNA-damaging agent combination studies

G2/M checkpoint modulation context

Combination index and scheduling endpoints

• [1] Zhu Y, Yao J, Wang Y, et al. Wee1 inhibitor and preparation and use thereof. Patent WO2020192581. 2020. View Source
• [2] TargetMol. WEE1-IN-8 (Compound 55) Product Datasheet. TargetMol Chemicals Inc. View Source